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Compound of Interest |

Compound Name: N-cyclohexyl-N'-propylurea
CAS No.: 2032-68-0
Cat. No.: B11956783
Get Quote
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Introduction & Scientific Rationale

N-cyclohexyl-N'-propylurea (also known as 1-cyclohexyl-3-propylurea) is an aliphatic urea
derivative of high interest in modern medicinal and polymer chemistry. The urea motif serves as
a robust hydrogen bond donor and acceptor, making it a privileged scaffold for modulating
physicochemical properties in drug discovery. For example, structurally analogous compounds
are actively investigated as inhibitors of Bifunctional Epoxide Hydrolase 2 (EPHX2)[1].
Furthermore, the dynamic nature of hindered urea bonds (HUBS) has been leveraged to
engineer self-healing, reprocessable, and upcyclable polyurethane networks[2].

Accurate structural elucidation using Proton Nuclear Magnetic Resonance (*H NMR)
spectroscopy is critical for confirming successful synthesis, assessing purity, and monitoring
the dynamic exchange reactions of these urea derivatives[2]. This application note provides a
comprehensive, self-validating protocol for the *H NMR characterization of N-cyclohexyl-N'-
propylurea.

Chemical Structure & Physicochemical Properties
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Before initiating the NMR protocol, it is essential to define the target molecule's parameters to

calculate appropriate molar concentrations and anticipate signal integration.

Property Value

IUPAC Name 1-cyclohexyl-3-propylurea
Molecular Formula C10H20N20

Molecular Weight 184.28 g/mol
Monoisotopic Mass 184.157 Da

Canonical SMILES

CCCNC(=O)NC1ccccecel

Data supported by structural databases[1][3].

Experimental Protocol: Sample Preparation and

Acquisition

Causality of Experimental Choices

e Solvent Selection (DMSO-de): Aliphatic ureas often exhibit limited solubility in non-polar

solvents like CDCIs. More importantly, dimethyl sulfoxide-de (DMSO-de) strongly solvates the

urea NH protons, significantly slowing down their chemical exchange with trace water. This

kinetic stabilization allows the NH protons to be observed as distinct, quantifiable multiplets

rather than a single, broad, merged peak|[2].

o Concentration: A mass of 15 mg in 0.6 mL of solvent yields a ~135 mM solution. This

provides an optimal signal-to-noise (S/N) ratio for a standard 16-scan acquisition without

inducing viscosity-related line broadening, which can obscure fine J-coupling.

Step-by-Step Methodology

o Sample Weighing: Accurately weigh 15.0 £ 0.5 mg of N-cyclohexyl-N'-propylurea into a

clean, static-free glass vial.

¢ Dissolution: Add 0.6 mL of anhydrous DMSO-de (containing 0.03% v/v Tetramethylsilane,

TMS) to the vial. Cap tightly and vortex for 30 seconds until complete dissolution is achieved.
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o Transfer: Using a clean glass Pasteur pipette, transfer the homogenous solution into a
standard 5 mm NMR tube. Tap the tube gently to ensure no air bubbles are trapped in the
active volume region.

o System Validation & Tuning: Insert the sample into a 400 MHz NMR spectrometer. Lock the
magnetic field to the deuterium resonance of DMSO-ds.

o Self-Validation Check: Shim the magnet (Z1, Z2, Z3) until the residual DMSO-ds pentet
(2.50 ppm) exhibits a full-width at half-maximum (FWHM) of < 1.0 Hz. A broader solvent
peak indicates poor magnetic field homogeneity, which will destroy the resolution required
to observe the critical scalar coupling of the urea NH protons.

e Acquisition: Acquire the spectrum at 298 K using a standard 1D proton pulse sequence (e.g.,
zg30), 16 scans, a relaxation delay (D1) of 2.0 seconds, and an acquisition time of 3.0 to 4.0
seconds.

o Data Processing: Apply a 0.3 Hz exponential line-broadening window function. Perform
Fourier transformation (FT), phase the spectrum manually, and apply a baseline correction.
Calibrate the chemical shift by setting the central peak of the DMSO residual signal to 2.50

ppm.

1. Sample Prep 2. Acquisition 3. Processing 4. Assignment
15mg in DMSO-d6 400 MHz, 298 K FT & Phasing Multiplet Analysis

Click to download full resolution via product page

Workflow for *H NMR sample preparation, acquisition, and spectral assignment.

'H NMR Spectral Assignment & Interpretation

The structural elucidation of N-cyclohexyl-N'-propylurea relies on identifying three distinct
regions: the propyl chain, the cyclohexyl ring, and the central urea core. Because DMSO-de
restricts proton exchange, the scalar coupling between the NH protons and their adjacent
aliphatic carbons is preserved, serving as a definitive structural proof[2].
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Quantitative Data & Mechanistic Rationale

Chemical Shift
(ppm)

Multiplicity

Integration

Assignment

Mechanistic
Rationale / J-
Coupling

0.85

Triplet (t)

3H

Propyl -CHs

Couples with the
adjacent -CHa-
group (n+1 = 3).

1.00 - 1.80

Multiplet (m)

12H

Cyclohexyl -CH2-
(10H) & Propyl -
CHa- (2H)

Overlapping
highly coupled
aliphatic protons
from the ring and
the middle of the
propyl chain.

2.95

Quartet (q)

2H

Propyl -CH2-N

Couples with the
adjacent aliphatic
-CH2- and the
adjacent Propyl-
NH proton.

3.35

Multiplet (m)

1H

Cyclohexyl -CH-
N

Complex splitting
due to coupling
with adjacent
ring -CH2-
protons and the
Cyclohexyl-NH

proton.

5.65

Triplet (t)

1H

Urea NH (Propyl
side)

Scalar coupling
strictly to the
adjacent Propyl -
CH2-N protons.

5.75

Doublet (d)

1H

Urea NH
(Cyclohexyl side)

Scalar coupling
strictly to the
single adjacent
Cyclohexyl -CH-
N proton.
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(Note: Exact chemical shifts may vary slightly by +0.05 ppm depending on exact concentration
and temperature, but the multiplicity and relative positioning remain constant).

N-cyclohexyl-N'-propylurea
*H NMR Signals

Propyl Group

-CH (Triplet, ~0.85 ppm) ~CHz- (Multiplet, ~1.4 ppm) -CH2-N (Quartet, ~2.95 ppm) Ring -CHz- (Multiplets, 1.0-1.8 ppm) ~ -CH-N (Multiplet, ~3.35 ppm)  Propyl-NH (Triplet, ~5.65 ppm)  Cyclohexyl-NH (Doublet, ~5.75 ppm)

Click to download full resolution via product page

Hierarchical breakdown of expected *H NMR signals by functional group.

Application in Dynamic Exchange Monitoring

In polymer chemistry and dynamic covalent networks, this specific *H NMR signature is used to
track the exchange of hindered urea bonds. By monitoring the time-dependent increase in the
intensity of the distinct doublet (~5.75 ppm) and triplet (~5.65 ppm) NH peaks, researchers can
guantitatively calculate the kinetic rate of exchange between a precursor urea (e.g., 3-
cyclohexyl-1,1-diethylurea) and a primary amine (n-propylamine)[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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